BE“GHE Foundational & Exploratory

Check Availability & Pricing

BOC-L-phenylalanine-d8 CAS number and safety
data sheet.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BOC-L-phenylalanine-d8

Cat. No.: B1145335

Technical Guide: BOC-L-phenylalanine-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of BOC-L-phenylalanine-d8, a deuterated
derivative of the widely used protected amino acid, BOC-L-phenylalanine. This document
covers its chemical identity, safety information, and primary applications, with a focus on its role
in peptide synthesis and metabolic research.

Chemical Identity and Properties

BOC-L-phenylalanine-d8 is a stable isotope-labeled version of N-(tert-Butoxycarbonyl)-L-
phenylalanine. The deuterium labeling makes it a valuable tool for tracer studies in metabolic
research and as an internal standard in quantitative mass spectrometry-based proteomics and
metabolomics.
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Property

Value Reference

Chemical Name

N-(tert-Butoxycarbonyl)-L-
phenylalanine-d8

CAS Number 106881-07-6 [2112]1[31141[5]
Molecular Formula C14H11DsNO4 [5]
Molecular Weight 273.35 g/mol [2][5]
Appearance White powder

Melting Point 85-87 °C (lit.) [5]

Note: Some properties are based on the non-deuterated form due to limited data on the d8

variant.

Safety Data Sheet Information

Disclaimer: A specific Safety Data Sheet (SDS) for BOC-L-phenylalanine-d8 (CAS 106881-
07-6) is not readily available. The following information is based on the Safety Data Sheet for
the non-deuterated BOC-L-phenylalanine (CAS 13734-34-4). The safety profiles are expected
to be very similar; however, it is crucial to handle all chemicals with appropriate laboratory

precautions.
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Hazard Identification

Not classified as a
hazardous substance.

[61l71[8]

First Aid Measures

[6]

Inhalation

Move person into fresh air.

[6]

Skin Contact

Wash off with soap and plenty

of water.

[6]

Eye Contact

Rinse cautiously with water for

several minutes.

[6]

Ingestion

Rinse mouth with water. Call a

doctor if you feel unwell.

[6]

Handling and Storage

No special measures are

Handling necessary. Avoid dust [6][8]
formation.
Store in a dry, cool, and well-
ventilated place.

Storage [6]

Recommended storage

temperature: 2—8 °C.

Toxicological Information

Symptoms and effects are not
known to date. This substance
is not considered to be a PBT
(Persistent, Bioaccumulative
and Toxic) or vPvB (very
Persistent and very

Bioaccumulative) substance.

[6]7]

Experimental Protocols and Applications

The primary application of BOC-protected amino acids, including the deuterated form, is in

solid-phase and solution-phase peptide synthesis. The BOC group protects the alpha-amino

group of the phenylalanine, allowing for controlled, stepwise addition to a peptide chain.
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General Protocol for BOC-Protected Peptide Synthesis

The following is a generalized protocol for the coupling of a BOC-protected amino acid to a
growing peptide chain on a solid support resin.

Materials:

BOC-L-phenylalanine-d8

e Peptide synthesis resin (e.g., Merrifield resin)

e Dichloromethane (DCM)

e N,N-Dimethylformamide (DMF)

e Coupling reagent (e.g., Dicyclohexylcarbodiimide - DCC, or HBTU)
e Activator (e.g., N-Hydroxybenzotriazole - HOBL)

e Base (e.g., N,N-Diisopropylethylamine - DIPEA)

Deprotection agent (e.g., Trifluoroacetic acid - TFA)

Workflow:

Click to download full resolution via product page

Caption: General workflow for a single coupling cycle in solid-phase peptide synthesis using a
BOC-protected amino acid.

Application in Metabolic Pathway Analysis
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Deuterated amino acids like BOC-L-phenylalanine-d8 are instrumental in studying metabolic
pathways. Once the BOC group is removed and the L-phenylalanine-d8 is incorporated into a
biologically active peptide or administered directly, its fate can be traced through various
metabolic processes using mass spectrometry. This allows researchers to quantify the flux

through specific pathways and identify novel metabolites.

The primary metabolic pathway for L-phenylalanine is its conversion to L-tyrosine by
phenylalanine hydroxylase.[9] This is the rate-limiting step in the catabolism of phenylalanine.
[10] Deficiencies in this enzyme lead to the genetic disorder phenylketonuria (PKU).[9][11][12]
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Caption: Simplified metabolic pathway of L-phenylalanine to catecholamines, a common
subject of study using labeled amino acids.

By using L-phenylalanine-d8, researchers can precisely track the conversion to L-tyrosine-d7
and subsequent metabolites, providing valuable insights into both normal and disease-state
metabolism, such as in phenylketonuria.[9][11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1145335#boc-I-phenylalanine-d8-cas-number-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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